Cas no 58328-30-6 (5,11-Diphenylindolo[3,2-b]carbazole)

• Product Name: 5,11-Diphenylindolo[3,2-b]carbazole
• CAS No: 58328-30-6
• MF: C₃₀H₂₀N₂
• MW: 408.493206977844
• CID: 3028996
• PubChem ID: 12220806
• Update Time: 2025-06-08

5,11-Diphenylindolo[3,2-b]carbazole Chemical and Physical Properties

Names and Identifiers

• INDOLO[3,2-B]CARBAZOLE, 5,11-DIHYDRO-5,11-DIPHENYL-
• 5,11-diphenylindolo[3,2-b]carbazole
• N,N'-bis(phenyl)-indolo[3,2-b]carbazole
• 5,11-Diphenyl-5,11-dihydroindolo[3,2-b]carbazole
• DB-208990
• WKAHKYDYDUMBRW-UHFFFAOYSA-N
• F75816
• BS-51372
• SCHEMBL1638441
• 58328-30-6
• 5,11-Diphenylindolo[3,2-b]carbazole

• Inchi： 1S/C30H20N2/c1-3-11-21(12-4-1)31-27-17-9-7-15-23(27)25-20-30-26(19-29(25)31)24-16-8-10-18-28(24)32(30)22-13-5-2-6-14-22/h1-20H
• InChI Key： WKAHKYDYDUMBRW-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2)C2C=CC=CC=2C2=CC3=C(C=C12)C1C=CC=CC=1N3C1C=CC=CC=1

Computed Properties

• Exact Mass: 408.162648646 g/mol
• Monoisotopic Mass: 408.162648646 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 32
• Rotatable Bond Count: 2
• Complexity: 593
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.1
• Topological Polar Surface Area: 9.9
• Molecular Weight: 408.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Pyrrolocarbazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Carbazoles Pyrrolocarbazoles

Additional information on 5,11-Diphenylindolo[3,2-b]carbazole

Introduction to 5,11-Diphenylindolo[3,2-b]carbazole (CAS No. 58328-30-6)

5,11-Diphenylindolo[3,2-b]carbazole, identified by the chemical compound code CAS No. 58328-30-6, is a structurally complex heterocyclic molecule that has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its unique structural and electronic properties. This compound belongs to the indolo[3,2-b]carbazole class, a family of molecules known for their broad spectrum of biological activities and potential applications in medicinal chemistry. The presence of two phenyl groups at the 5 and 11 positions enhances its molecular stability and influences its electronic characteristics, making it a promising candidate for various applications.

The indolo[3,2-b]carbazole scaffold is characterized by a fused system of an indole and carbazole ring, which contributes to its distinct photophysical properties. These properties make it particularly interesting for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Recent studies have highlighted the role of 5,11-Diphenylindolo[3,2-b]carbazole in enhancing the efficiency of charge transport in organic semiconductors, which is crucial for the development of next-generation electronic devices.

In the realm of pharmaceutical research, 5,11-Diphenylindolo[3,2-b]carbazole has been investigated for its potential biological activities. The compound exhibits notable binding affinity to certain biological targets, which has led to its exploration as a lead molecule in drug discovery programs. Specifically, its ability to interact with specific protein receptors has been studied for possible applications in treating neurological disorders and cancer. The phenyl substituents at the 5 and 11 positions play a critical role in modulating the compound's bioactivity by influencing its solubility and binding interactions.

Recent advancements in synthetic chemistry have enabled more efficient methodologies for the preparation of 5,11-Diphenylindolo[3,2-b]carbazole, making it more accessible for both academic research and industrial applications. One such method involves a multi-step cyclization reaction that proceeds via a Pomeranz-Fritsch indole synthesis followed by a carbazole coupling step. These improvements in synthetic routes have not only enhanced the yield but also reduced the complexity of the synthesis, facilitating large-scale production.

The electronic properties of 5,11-Diphenylindolo[3,2-b]carbazole have been extensively studied due to its potential use in optoelectronic materials. Research has demonstrated that this compound can serve as an effective hole-transporting material in OLEDs due to its high hole mobility and excellent thermal stability. Additionally, its tunable emission spectrum makes it suitable for use in multicolored display technologies. The integration of 5,11-Diphenylindolo[3,2-b]carbazole into OLED devices has shown promising results in improving device performance metrics such as brightness and energy efficiency.

From a medicinal chemistry perspective, the structural features of 5,11-Diphenylindolo[3,2-b]carbazole contribute to its potential as an anticancer agent. Studies have revealed that this compound can induce apoptosis in certain cancer cell lines by interfering with key signaling pathways involved in cell proliferation. The phenyl groups at the 5 and 11 positions are believed to enhance binding affinity to specific protein targets within these pathways. Further research is ongoing to optimize its pharmacological profile and develop it into a viable therapeutic agent.

The versatility of 5,11-Diphenylindolo[3,2-b]carbazole extends beyond pharmaceuticals and materials science; it also finds applications in chemical sensors and luminescent probes. Its unique photophysical properties allow it to be used in designing sensors that can detect various analytes with high sensitivity. For instance, modifications to the phenyl groups have been explored to enhance its responsiveness to specific environmental pollutants or biological markers.

In conclusion,5,11-Diphenylindolo[3,2-b]carbazole (CAS No. 58328-30-6) is a multifaceted compound with significant potential across multiple scientific disciplines. Its structural complexity and unique properties make it an attractive candidate for advancements in organic electronics、pharmaceuticals、and chemical sensing technologies. As research continues to uncover new applications for this molecule，its importance is likely to grow further，driving innovation in both academic and industrial settings.